2-(3-formylphenoxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(3-formylphenoxy)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H15NO4/c1-20-15-8-3-2-7-14(15)17-16(19)11-21-13-6-4-5-12(9-13)10-18/h2-10H,11H2,1H3,(H,17,19)
• InChI Key: STLKPZPRUKSJEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=CC(=C2)C=O
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

2-(3-formylphenoxy)-N-(2-methoxyphenyl)acetamide, also known as FMA, is a chemical compound that has been studied for its potential applications in scientific research. FMA is a member of the acetamide family of compounds and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Green Synthesis Applications

The compound 2-(3-formylphenoxy)-N-(2-methoxyphenyl)acetamide has applications in the field of green chemistry. It serves as an intermediate in the production of azo disperse dyes. A study highlighted the use of a novel Pd/C catalyst for the hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide, a related compound, into N-(3-amino-4-methoxyphenyl)acetamide. This process is significant for its high activity, selectivity, and stability, contributing to more sustainable and efficient production methods in dye manufacturing (Zhang Qun-feng, 2008).

Applications in Antimalarial Drug Synthesis

Another research application of derivatives of 2-(3-formylphenoxy)-N-(2-methoxyphenyl)acetamide is in the synthesis of antimalarial drugs. N-(2-Hydroxyphenyl)acetamide, a derivative, is used as an intermediate in the complete natural synthesis of these drugs. The chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, using Novozym 435 as a catalyst, represents a significant step in this process, showcasing the compound's role in developing essential medical treatments (Deepali B Magadum & G. Yadav, 2018).

Pharmaceutical Applications

2-(3-formylphenoxy)-N-(2-methoxyphenyl)acetamide derivatives have potential pharmaceutical applications. For example, a concatenation of related acetamide derivatives was synthesized for potential use as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. The synthesized compounds showed activities comparable with standard drugs, indicating their potential utility in therapeutic applications (P. Rani, D. Pal, R. Hegde, & S. R. Hashim, 2016).

Applications in Diabetes Treatment

Another significant application is in the development of drugs for diabetes treatment. The synthesized N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moiety, which include derivatives of 2-(3-formylphenoxy)-N-(2-methoxyphenyl)acetamide, have been evaluated for their potential as β3-adrenergic receptor agonists. These compounds showed promising results in treating obesity and non-insulin dependent diabetes (T. Maruyama et al., 2012).

Anticonvulsant Applications

The crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, a related class of compounds, indicates potential anticonvulsant activities. The study of their crystal structure, along with stereochemical comparisons, has identified specific molecular features likely responsible for these activities, highlighting another medical application of these compounds (A. Camerman et al., 2005).